2-(4-chlorophenoxy)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-2-methylpropanamide
• InChI: InChI=1S/C18H20ClN3O4S/c1-18(2,26-14-8-5-12(19)6-9-14)17(23)20-13-7-10-15-16(11-13)22(4)27(24,25)21(15)3/h5-11H,1-4H3,(H,20,23)
• InChI Key: JGTQCCLUELTFLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC2=C(C=C1)N(S(=O)(=O)N2C)C)OC3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol

Description

2-(4-chlorophenoxy)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-methylpropanamide is a useful research compound. Its molecular formula is C18H20ClN3O4S and its molecular weight is 409.89. The purity is usually 95%.
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Scientific Research Applications

Toxicological Evaluation and Safety for Use in Food and Beverage A study conducted on structurally related compounds focused on toxicological evaluation to assess their safety for use in food and beverage applications. The compounds demonstrated minimal oxidative metabolism, poor absorption, rapid elimination, and no genotoxic concerns in vitro and in vivo. Subchronic oral toxicity studies provided no-observed-adverse-effect-levels (NOAELs), indicating potential safety for consumption (A. Arthur et al., 2015).

Anticancer Activity of Thiadiazole Derivatives Research on novel Schiff’s bases containing a thiadiazole scaffold demonstrated promising anticancer activity against several human cancer cell lines, suggesting the thiadiazole moiety's significant potential in cancer therapy. The study highlights the importance of the thiadiazole structure in designing new anticancer agents (S. Tiwari et al., 2017).

Synthesis and Antimicrobial Activity The synthesis of novel 2-substituted-1Hbenzimidazole derivatives and their evaluation for antimicrobial activity highlight the potential of such compounds in addressing microbial resistance. The structured approach to synthesizing these derivatives provides insights into developing new antimicrobial agents (Khaled R. A. Abdellatif et al., 2013).

Exploration of Heterocyclic Compounds as Anticancer Agents A study on the synthesis of new pharmacophores containing the thiazole moiety evaluated their anticancer activity, illustrating the potential of heterocyclic compounds in therapeutic applications. The research provides valuable insights into the design of potent anticancer agents (S. M. Gomha et al., 2017).